![molecular formula C19H14Cl2N4OS B308537 3-(Allylsulfanyl)-6-(2,6-dichlorophenyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine](/img/structure/B308537.png)
3-(Allylsulfanyl)-6-(2,6-dichlorophenyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine
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Overview
Description
3-(Allylsulfanyl)-6-(2,6-dichlorophenyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has shown promise in various fields, including pharmacology, biochemistry, and physiology.
Mechanism of Action
The mechanism of action of 3-(Allylsulfanyl)-6-(2,6-dichlorophenyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine is not fully understood. However, studies have shown that this compound interacts with certain proteins in the body, leading to its various effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound vary depending on the specific application. In pharmacology, this compound has been shown to reduce inflammation and pain. In biochemistry, this compound has been used to study the binding sites of certain proteins. In physiology, this compound has been shown to affect the central nervous system.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(Allylsulfanyl)-6-(2,6-dichlorophenyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine in lab experiments is its high purity. The synthesis method has been optimized to produce pure compound in high yields. However, one limitation is the lack of understanding of the compound's mechanism of action. Further studies are needed to fully understand how this compound interacts with proteins in the body.
Future Directions
There are several future directions for the study of 3-(Allylsulfanyl)-6-(2,6-dichlorophenyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine. One direction is to further study its potential as an antitumor agent. Another direction is to study its effects on specific proteins in the body to gain a better understanding of its mechanism of action. Additionally, this compound could be studied for its potential as a treatment for certain neurological disorders.
Synthesis Methods
The synthesis of 3-(Allylsulfanyl)-6-(2,6-dichlorophenyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine involves the reaction of 2,6-dichlorobenzaldehyde with allylthiol and 1,2,4-triazin-3-one in the presence of a base. The resulting product is then treated with hydrochloric acid to obtain the final compound. This method has been optimized to produce high yields of pure compound.
Scientific Research Applications
3-(Allylsulfanyl)-6-(2,6-dichlorophenyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine has been studied for its potential applications in various scientific fields. In pharmacology, this compound has been shown to have anti-inflammatory and analgesic properties. It has also been studied for its potential as an antitumor agent. In biochemistry, this compound has been used as a probe to study the binding sites of certain proteins. In physiology, this compound has been studied for its effects on the central nervous system.
properties
Molecular Formula |
C19H14Cl2N4OS |
---|---|
Molecular Weight |
417.3 g/mol |
IUPAC Name |
6-(2,6-dichlorophenyl)-3-prop-2-enylsulfanyl-6,7-dihydro-[1,2,4]triazino[5,6-d][3,1]benzoxazepine |
InChI |
InChI=1S/C19H14Cl2N4OS/c1-2-10-27-19-23-18-16(24-25-19)11-6-3-4-9-14(11)22-17(26-18)15-12(20)7-5-8-13(15)21/h2-9,17,22H,1,10H2 |
InChI Key |
ILELPLCSZDSXBC-UHFFFAOYSA-N |
SMILES |
C=CCSC1=NC2=C(C3=CC=CC=C3NC(O2)C4=C(C=CC=C4Cl)Cl)N=N1 |
Canonical SMILES |
C=CCSC1=NC2=C(C3=CC=CC=C3NC(O2)C4=C(C=CC=C4Cl)Cl)N=N1 |
Origin of Product |
United States |
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